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Compound of Interest

Compound Name: DM-4107

Cat. No.: B584660 Get Quote

Disclaimer: Publicly available scientific literature and databases do not contain specific

information regarding a molecule designated "DM-4107" as a gibberellin synthesis modulator.

The following guide is a structured template based on established principles of gibberellin

biology and pharmacology, designed to serve as a comprehensive resource for the evaluation

of a novel gibberellin synthesis modulator. The data and experimental details provided are

illustrative placeholders and should be substituted with compound-specific information.

Introduction
Gibberellins (GAs) are a class of diterpenoid phytohormones that play a critical role in

regulating numerous aspects of plant growth and development, including seed germination,

stem elongation, leaf expansion, flowering, and fruit development.[1][2] The precise modulation

of GA biosynthesis and signaling is therefore a key target for the development of plant growth

regulators in agriculture and for tools in plant biology research. This document provides a

technical overview of DM-4107, a novel small molecule modulator of the gibberellin synthesis

pathway.

Mechanism of Action (Hypothesized)
DM-4107 is hypothesized to act as a potent and selective inhibitor of a key enzyme in the

gibberellin biosynthesis pathway. The primary proposed target is ent-kaurene synthase (KS), a

critical enzyme in the early stages of GA biosynthesis. By inhibiting KS, DM-4107 would reduce

the endogenous pool of bioactive gibberellins, leading to a range of physiological effects

characteristic of GA deficiency, such as reduced stem elongation.
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Quantitative Data
The following tables summarize the in vitro and in planta activity of DM-4107.

Table 1: In Vitro Enzymatic Inhibition

Enzyme Target
IC50 (nM) [DM-
4107]

IC50 (nM) [Control
Compound]

Assay Conditions

ent-Kaurene Synthase

(KS)
15.2 ± 2.1 >10,000

Recombinant

Arabidopsis thaliana

KS, in vitro

GA 20-oxidase

(GA20ox)
>50,000 25.7

Recombinant

Arabidopsis thaliana

GA20ox, in vitro

GA 3-oxidase (GA3ox) >50,000 42.1

Recombinant

Arabidopsis thaliana

GA3ox, in vitro

Table 2: Plant Phenotypic Effects (Arabidopsis thaliana, Col-0)

Treatment
Concentration (µM)

Stem Elongation
(% of Vehicle)

Germination Rate
(at 72h, %)

Flowering Time
(Days post-
germination)

0 (Vehicle) 100 ± 5.2 98 ± 2.1 28 ± 2

1 72 ± 4.5 95 ± 3.4 31 ± 2

10 45 ± 3.8 82 ± 5.1 38 ± 3

100 21 ± 2.9 65 ± 6.7 >45 (Delayed)

Experimental Protocols
In Vitro ent-Kaurene Synthase (KS) Inhibition Assay
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Objective: To determine the half-maximal inhibitory concentration (IC50) of DM-4107 against

ent-kaurene synthase.

Materials:

Recombinant Arabidopsis thaliana ent-kaurene synthase (AtKS)

Geranylgeranyl diphosphate (GGDP) substrate

Assay buffer: 50 mM HEPES (pH 7.5), 100 mM KCl, 7.5 mM MgCl2, 5 mM DTT

DM-4107 stock solution in DMSO

Scintillation vials and scintillation fluid

[3H]-GGDP (radiolabeled substrate)

Procedure:

A reaction mixture is prepared containing assay buffer, 1 µg of recombinant AtKS, and

varying concentrations of DM-4107 (from 1 nM to 100 µM) or vehicle (DMSO).

The reaction is initiated by the addition of 10 µM GGDP, including a 1:10 ratio of [3H]-GGDP.

The reaction is incubated for 30 minutes at 30°C.

The reaction is quenched by the addition of 1 mL of hexane.

The product, ent-kaurene, is extracted into the hexane phase by vigorous vortexing.

A 500 µL aliquot of the hexane phase is transferred to a scintillation vial containing 5 mL of

scintillation fluid.

The radioactivity is quantified using a scintillation counter.

The IC50 value is calculated by fitting the data to a dose-response curve.

Arabidopsis thaliana Stem Elongation Assay
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Objective: To assess the in planta effect of DM-4107 on stem elongation.

Materials:

Arabidopsis thaliana (Col-0) seeds

Growth medium (e.g., Murashige and Skoog)

Petri plates and growth chambers

DM-4107 stock solution in DMSO

Vehicle control (DMSO)

Procedure:

Arabidopsis thaliana seeds are surface-sterilized and plated on MS medium.

The plates are stratified at 4°C for 3 days to synchronize germination.

Seedlings are grown under long-day conditions (16h light/8h dark) for 7 days.

Uniform seedlings are transferred to fresh MS medium supplemented with various

concentrations of DM-4107 (0, 1, 10, 100 µM) or vehicle.

The plants are grown for an additional 14 days.

The length of the primary inflorescence stem is measured from the rosette to the first silique.

Data are expressed as a percentage of the vehicle-treated control.

Visualizations
Gibberellin Signaling Pathway and Hypothesized
Intervention of DM-4107
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Caption: Gibberellin signaling pathway with the proposed inhibitory action of DM-4107 on ent-

kaurene synthase (KS).

Experimental Workflow for DM-4107 Characterization
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Caption: A streamlined workflow for the characterization of the gibberellin synthesis modulator

DM-4107.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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